Cas no 115035-43-3 (2(3H)-Benzofuranone,3-bromo-)
2(3H)-Benzofuranone, 3-bromo- is a brominated derivative of benzofuranone, characterized by its incorporation of a bromine atom at the 3-position of the benzofuranone scaffold. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent enhances reactivity, facilitating selective functionalization in cross-coupling reactions or nucleophilic substitutions. The compound's well-defined structure and stability under controlled conditions make it a reliable building block for complex molecular frameworks. Careful handling is recommended due to potential reactivity hazards. Suitable for research and industrial applications requiring precise brominated intermediates.
2(3H)-Benzofuranone,3-bromo- structure
Product Name:2(3H)-Benzofuranone,3-bromo-
CAS No:115035-43-3
MF:C8H5BrO2
MW:213.028101682663
CID:132517
PubChem ID:24858124
Update Time:2025-05-27
2(3H)-Benzofuranone,3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzofuranone,3-bromo-
- 3-BROMO-2- COUMARANONE
- 3-bromo-3H-1-benzofuran-2-one
- (+-)-3-bromo-2-coumaranone
- 2(3H)-Benzofuranone,3-bromo
- 3-Brom-2-cumaronon
- 3-bromo-2(3H)-benzofuranone
- 3-bromo-2-coumarone
- 3-bromo-3H-benzofuran-2-one
- 3-Brom-2-cumaranon
- 3-BROMO-2-COUMARANONE
- 3-Bromo-2-coumaranone 95%
- 115035-43-3
- 3-Bromo-2-coumaranone, 95%
- DTXSID70393057
- AKOS015889399
- FT-0642800
- 3-bromo-2,3-dihydro-1-benzofuran-2-one
- SCHEMBL7257122
- 3-Bromobenzofuran-2(3H)-one
- MXSVEBOOHMKMQG-UHFFFAOYSA-N
- 2(3H)-Benzofuranone, 3-bromo-
- DB-041246
-
- MDL： MFCD00012320
- Inchi： 1S/C8H5BrO2/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4,7H
- InChI Key： MXSVEBOOHMKMQG-UHFFFAOYSA-N
- SMILES： BrC1C(=O)OC2C=CC=CC1=2
Computed Properties
- Exact Mass: 211.94700
- Monoisotopic Mass: 211.947
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.768
- Melting Point: 107-109 °C (lit.)
- Boiling Point: 236.5°Cat760mmHg
- Flash Point: 96.8°C
- Refractive Index: 1.639
- Solubility: ethyl acetate: soluble25mg/mL, clear, colorless to yellow
- PSA: 26.30000
- LogP: 2.04160
- Solubility: Not determined
2(3H)-Benzofuranone,3-bromo- Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：2-8°C
2(3H)-Benzofuranone,3-bromo- Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2(3H)-Benzofuranone,3-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 303453-1G |
2(3H)-Benzofuranone,3-bromo- |
115035-43-3 | 95% | 1G |
￥1042.38 | 2022-02-24 | |
| Ambeed | A501073-1g |
3-Bromobenzofuran-2(3H)-one |
115035-43-3 | 97% | 1g |
$138.0 | 2024-04-26 | |
| A2B Chem LLC | AA20231-250mg |
3-Bromo-2-coumaranone |
115035-43-3 | 95% | 250mg |
$114.00 | 2024-04-20 | |
| A2B Chem LLC | AA20231-1g |
3-Bromo-2-coumaranone |
115035-43-3 | 95% | 1g |
$271.00 | 2024-04-20 |
2(3H)-Benzofuranone,3-bromo- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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